4-butoxy-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide

• IUPAC Name: 4-butoxy-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)benzamide
• InChI: InChI=1S/C24H24N2O3/c1-3-5-15-29-17-11-9-16(10-12-17)23(27)25-20-13-14-21-22-18(20)7-6-8-19(22)24(28)26(21)4-2/h6-14H,3-5,15H2,1-2H3,(H,25,27)
• InChI Key: YPDDIHYIDFLHKN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C3C=CC=C4C3=C(C=C2)N(C4=O)CC
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol
• CAS No.: 313261-54-0

Description

4-butoxy-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide is a useful research compound. Its molecular formula is C24H24N2O3 and its molecular weight is 388.467. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity

• Anticholinesterase Activity : Research involving similar compounds, such as N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamides, has demonstrated significant activity towards acetylcholinesterase (AChE), a key enzyme in the treatment of neurodegenerative diseases (Ghanei-Nasab et al., 2016).
• Alkaline Phosphatase Inhibition : Studies on bi-heterocyclic benzamides revealed their potent inhibitory effects against alkaline phosphatase, an enzyme relevant in bone and teeth calcification (Abbasi et al., 2019).
• Antitumor Potential : Certain benzamide compounds have shown potential antitumor effects and exhibit excellent bioactivities, which could be relevant for the compound (Bin, 2015).
• Antiproliferative Activity : Similar compounds have been synthesized and tested for antiproliferative activity against human tumor and non-tumor cells, indicating potential applications in cancer research (Gornostaev et al., 2020).

Enzyme Inhibition

• Urease Inhibition : Novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides have been found to inhibit the urease enzyme, which is significant in the treatment of certain diseases caused by Helicobacter pylori (Nazir et al., 2018).

Molecular Docking Studies

• Computational Analysis : Studies on ethylated sulfonamides have included molecular docking to understand the interaction between inhibitors and target enzymes, providing insights into the potential molecular interactions of similar compounds (Irshad et al., 2016).